Cas no 176590-86-6 (5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester)
176590-86-6 structure
Product Name:5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester
CAS No:176590-86-6
MF:C12H9F3N2O2S
MW:302.272271871567
CID:2197610
Update Time:2023-04-01
5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester
- 2-Amino-4-(trifluoromethyl)-5-thiazolecarboxylic acid phenylmethyl ester
- JQHOCDZCRDHFNZ-UHFFFAOYSA-N
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- Inchi: 1S/C12H9F3N2O2S/c13-12(14,15)9-8(20-11(16)17-9)10(18)19-6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,16,17)
- InChI Key: JQHOCDZCRDHFNZ-UHFFFAOYSA-N
- SMILES: S1C(C(OCC2=CC=CC=C2)=O)=C(C(F)(F)F)N=C1N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
Experimental Properties
- Density: 1.463±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.14 g/l) (25 º C),
5-Thiazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-, phenylmethyl ester Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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